Cas no 474809-21-7 (tert-butyl N-[(2-aminopyridin-4-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(2-aminopyridin-4-yl)methyl]carbamate
• CAS No: 474809-21-7
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD09028166
• CID: 1070212
• PubChem ID: 57906529
• Update Time: 2025-10-24

tert-butyl N-[(2-aminopyridin-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((2-aminopyridin-4-yl)methyl)carbamate
• (2-aMino-pyridin-4-ylMethyl)-carbaMic acid tert-butyl ester
• tert-butyl N-[(2-aminopyridin-4-yl)methyl]carbamate
• JTKROKSMVFTCKQ-UHFFFAOYSA-N
• FCH1626414
• SB11438
• OR302530
• AK161473
• AX8271215
• ST24049381
• (2-amino-pyridin-4-ylmethyl)-carbamic acid tertbutyl ester
• AS-46508
• 474809-21-7
• ZTA80921
• tert-Butyl N-[(2-amino-4-pyridyl)methyl]carbamate
• DB-335879
• CS1320
• A854100
• tert-butyl((2-aminopyridin-4-yl)methyl)carbamate
• 4-[(Boc-amino)methyl]pyridin-2-amine
• SCHEMBL337888
• MFCD09028166
• SY098332
• CS-0048025
• AKOS024462372
• AMY34254

• MDL： MFCD09028166
• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)14-7-8-4-5-13-9(12)6-8/h4-6H,7H2,1-3H3,(H2,12,13)(H,14,15)
• InChI Key： JTKROKSMVFTCKQ-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CN=C(C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on tert-butyl N-[(2-aminopyridin-4-yl)methyl]carbamate

Professional Introduction to Compound with CAS No. 474809-21-7 and Product Name: Tert-butyl N-[(2-aminopyridin-4-yl)methyl]carbamate

The compound with the CAS number 474809-21-7 and the product name Tert-butyl N-[(2-aminopyridin-4-yl)methyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance effects, and a carbamate moiety, which is widely recognized for its role in bioactive molecule design. The presence of a 2-aminopyridin-4-ylmethyl substituent further enhances its chemical diversity and reactivity, making it a valuable scaffold for synthetic chemists.

In the realm of pharmaceutical research, the development of novel heterocyclic compounds has been a cornerstone for discovering new therapeutic agents. The 2-aminopyridine moiety, a key component of this compound, is particularly noteworthy due to its prevalence in biologically active molecules. It serves as a versatile pharmacophore, contributing to the binding affinity and selectivity of drug candidates. Recent studies have highlighted the importance of aminopyridine derivatives in modulating various biological pathways, including enzyme inhibition and receptor interaction. The incorporation of such functional groups into drug molecules has led to the identification of several promising candidates for treating conditions such as cancer, inflammation, and neurological disorders.

The tert-butyl carbamate moiety in this compound plays a crucial role in stabilizing the molecular structure while also influencing its pharmacokinetic properties. Carbamates are known for their ability to form hydrogen bonds, which can enhance the solubility and bioavailability of drug molecules. Additionally, the tert-butyl group provides steric protection, preventing unwanted side reactions and improving the metabolic stability of the compound. These features make Tert-butyl N-[(2-aminopyridin-4-yl)methyl]carbamate an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly experimental trials. The structural features of this compound have been analyzed using various computational methods, including molecular docking and quantum mechanical calculations. These studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, preliminary data indicate that derivatives of 2-aminopyridine can interact with target proteins in ways that disrupt pathological processes. This aligns with ongoing research efforts aimed at developing small-molecule inhibitors for therapeutic use.

The synthesis of Tert-butyl N-[(2-aminopyridin-4-yl)methyl]carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, condensation reactions, and purification techniques such as column chromatography. The use of advanced synthetic methodologies has allowed chemists to access complex molecular architectures efficiently. This compound exemplifies how modern synthetic strategies can be employed to create novel scaffolds with tailored properties for drug discovery.

In conclusion, the compound with CAS number 474809-21-7 and product name Tert-butyl N-[(2-aminopyridin-4-yl)methyl]carbamate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the tert-butyl group, carbamate moiety, and 2-aminopyridin-4-ylmethyl substituent, make it a versatile tool for medicinal chemists seeking to develop new therapeutic agents. Recent studies highlight its potential biological activity and highlight the importance of heterocyclic compounds in drug design. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the development of next-generation pharmaceuticals.